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Compound of Interest

Compound Name: Ethyl 3,3-diphenylpropanoate

Cat. No.: B1584444

This technical guide provides a comprehensive overview of Ethyl 3,3-diphenylpropanoate, a
chemical compound of interest to researchers, scientists, and professionals in drug
development. This document outlines its chemical identity, properties, and available synthesis
information, presented in a clear and structured format for easy reference and comparison.

Chemical Identity

The primary identifier for any chemical compound is its IUPAC (International Union of Pure and
Applied Chemistry) name, which provides a standardized and unambiguous system of
nomenclature.

IUPAC Name: ethyl 3,3-diphenylpropanoate|[1]

Beyond its formal IUPAC name, Ethyl 3,3-diphenylpropanoate is known by a variety of
synonyms, which are frequently encountered in literature, chemical databases, and commercial
catalogs. These synonyms, along with other key identifiers, are crucial for comprehensive
literature searches and material procurement.
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Identifier Type Identifier
CAS Number 7476-18-8[1][2]
Molecular Formula C17H1802[1]

INChl=1S/C17H1802/c1-2-19-17(18)13-16(14-
InChl 9-5-3-6-10-14)15-11-7-4-8-12-15/h3-
12,16H,2,13H2,1H3[1]

InChiKey XZXRDSROKCWSHE-UHFFFAOY SA-N[1]
CCOC(=0)CC(C1l=CC=CC=C1)C2=CC=CC=C
SMILES
2[1]
3,3-DIPHENYLPROPIONIC ACID ETHYL
ESTER][1], 3,3-diphenyl-propionic acid ethyl
Synonyms

ester[1], ethyl 3,3-diphenylpropionate[1], ethyl
3,3-diphenyl-1-propanate[1], NSC401896[1]

Physicochemical Properties

A summary of the key physical and chemical properties of Ethyl 3,3-diphenylpropanoate is
presented below. These properties are essential for its handling, characterization, and

application in experimental settings.

Property Value

Molecular Weight 254.32 g/mol [1]
XLogP3 3.8[1]

Exact Mass 254.130679813 Da[1]

Logical Workflow for Compound Identification

The process of identifying and characterizing a chemical compound like Ethyl 3,3-
diphenylpropanoate follows a logical progression of analytical techniques. The following
diagram illustrates a typical workflow.
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A typical workflow for the identification and characterization of a chemical compound.

Synthesis Information
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While a detailed, step-by-step experimental protocol for the synthesis of Ethyl 3,3-
diphenylpropanoate was not readily available in the initial search, the synthesis of the related
compound, Ethyl 3-phenylpropanoate, can be achieved through the hydrogenation of ethyl
cinnamate in an ethanol solution using a nickel catalyst. This suggests that a potential synthetic
route for Ethyl 3,3-diphenylpropanoate could involve the esterification of 3,3-
diphenylpropanoic acid with ethanol.

The following diagram illustrates a generalized synthetic pathway for esters, which would be
applicable to the synthesis of Ethyl 3,3-diphenylpropanoate.
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A generalized reaction scheme for the synthesis of Ethyl 3,3-diphenylpropanoate.

Further investigation into chemical literature and reaction databases would be necessary to
establish a detailed and optimized experimental protocol for the synthesis of Ethyl 3,3-
diphenylpropanoate. Researchers should consult relevant safety data sheets (SDS) for all
reagents and follow appropriate laboratory safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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